Cas no 28460-14-2 (Carbamic acid,dihexyl-, 3-(1,1-dimethylethyl)phenyl ester (9CI))

• Product Name: Carbamic acid,dihexyl-, 3-(1,1-dimethylethyl)phenyl ester (9CI)
• CAS No: 28460-14-2
• MF: C₂₃H₃₉NO₂
• MW: 361.561267137527
• CID: 284628
• PubChem ID: 34246
• Update Time: 2025-04-19

Carbamic acid,dihexyl-, 3-(1,1-dimethylethyl)phenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,dihexyl-, 3-(1,1-dimethylethyl)phenyl ester (9CI)
• (3-tert-butylphenyl) N,N-dihexylcarbamate
• CARBAMIC ACID, N,N-DIHEXYL-, 3-tert-BUTYLPHENYL ESTER
• N,N-Dihexylcarbamic acid 3-tert-butylphenyl ester
• BRN 2295453
• Phenol, 3-tert-butyl-, dihexylcarbamate
• 28460-14-2
• R 948
• DTXSID30182661

• Inchi： 1S/C23H39NO2/c1-6-8-10-12-17-24(18-13-11-9-7-2)22(25)26-21-16-14-15-20(19-21)23(3,4)5/h14-16,19H,6-13,17-18H2,1-5H3
• InChI Key： DQNZWMRPRVZFCM-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(=C1)C(C)(C)C)C(N(CCCCCC)CCCCCC)=O

Computed Properties

• Exact Mass: 361.29827
• Monoisotopic Mass: 361.298079487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54